N-(1-ethyl-2-oxoindolin-5-yl)-2,6-difluorobenzamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2,6-difluorobenzamide
• InChI: InChI=1S/C17H14F2N2O2/c1-2-21-14-7-6-11(8-10(14)9-15(21)22)20-17(23)16-12(18)4-3-5-13(16)19/h3-8H,2,9H2,1H3,(H,20,23)
• InChI Key: UNSRVHLOCDZKNR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H14F2N2O2
• Molecular Weight: 316.30 g/mol

Description

N-(1-ethyl-2-oxoindolin-5-yl)-2,6-difluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. It is a synthetic compound that was first synthesized in the laboratory and has since been studied extensively for its unique properties.

Scientific Research Applications

Analytical Methods in Determining Antioxidant Activity

A critical presentation of tests used to determine antioxidant activity highlights the importance of understanding the mechanisms, advantages, and limitations of different analytical methods. Such knowledge is vital for assessing the antioxidant capacity of complex samples, including those involving specific chemical entities like "N-(1-ethyl-2-oxoindolin-5-yl)-2,6-difluorobenzamide" (Munteanu & Apetrei, 2021).

Reaction Pathways in Antioxidant Capacity Assays

Understanding the reaction pathways underlying antioxidant capacity assays, such as the ABTS/potassium persulfate decolorization assay, is crucial. This knowledge helps in elucidating the mechanisms through which specific antioxidants interact within assays, which could be applicable in research involving "this compound" for its potential antioxidant properties (Ilyasov et al., 2020).

Applications of Redox Mediators in Environmental Remediation

Research into the use of redox mediators for the degradation of organic pollutants presents a framework for considering how "this compound" might be studied in environmental contexts. Enzymatic approaches for remediating pollutants, enhanced by redox mediators, offer insights into potentially innovative applications for various compounds (Husain & Husain, 2007).

Conversion of Biomass to Valuable Chemicals

The transformation of plant biomass into furan derivatives demonstrates the potential of chemical compounds for sustainable applications, including as feedstocks for new materials and fuels. This research area might be relevant for exploring the derivatization or functionalization of "this compound" towards generating novel materials or energy-related applications (Chernyshev et al., 2017).